Cas no 2227864-20-0 ((3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid
• CAS No: 2227864-20-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5937439
• PubChem ID: 165681447
• Update Time: 2025-05-20

(3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid
• EN300-1774338
• 2227864-20-0

• Inchi： 1S/C12H13NO3/c1-13-6-5-8-3-2-4-9(12(8)13)10(14)7-11(15)16/h2-6,10,14H,7H2,1H3,(H,15,16)/t10-/m1/s1
• InChI Key： CQBKZIBMMFEHCT-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC=C2C=CN(C)C=12

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.5Ų

Additional information on (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic Acid (CAS No. 2227864-20-0)

(3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid, identified by its CAS number 2227864-20-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique arrangement of functional groups, including a hydroxy group and a 1-methyl-1H-indolyl moiety, positions this compound as a promising candidate for further investigation.

The structural composition of (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid involves a propanoic acid backbone modified with a stereogenic center at the third carbon, contributing to its enantiomeric purity and specificity. The presence of the 1-methyl-1H-indolyl group introduces a heterocyclic aromatic ring system, which is known for its versatility in biological interactions. This structural motif is frequently encountered in natural products and pharmacologically active compounds, suggesting that 2227864-20-0 may exhibit notable pharmacological properties.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold, particularly when substituted with alkyl or aryl groups, has been shown to interact with various biological targets, including enzymes and receptors. Research has demonstrated that indole-based compounds can modulate pathways involved in inflammation, neurodegeneration, and cancer. The incorporation of a methyl group at the 7-position of the indole ring further enhances its potential as a pharmacophore, leading to increased binding affinity and selectivity.

The hydroxy group in (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid plays a crucial role in determining its solubility and metabolic stability. Hydroxylated compounds often exhibit improved bioavailability and are more readily integrated into metabolic pathways. This feature makes them attractive for drug development, as it facilitates their absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

Recent studies have explored the synthetic pathways for obtaining enantiomerically pure forms of complex molecules like 2227864-20-0. Chiral resolution techniques and asymmetric synthesis methods have been employed to isolate the desired enantiomer with high purity. The (R)-configuration at the stereogenic center is particularly significant, as it aligns with the natural stereochemistry of many bioactive molecules. This enantiomeric purity is essential for ensuring predictable pharmacological effects and minimizing unwanted side reactions.

The potential therapeutic applications of (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid are broad and multifaceted. Preclinical studies have suggested that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Furthermore, its structural similarity to known antineoplastic agents hints at potential applications in oncology. The ability of indole derivatives to interact with DNA-binding proteins and transcription factors makes them attractive candidates for developing novel chemotherapeutic agents.

The synthesis of derivatives from 2227864-20-0 offers another avenue for expanding its therapeutic potential. By introducing additional functional groups or modifying existing ones, researchers can generate a library of compounds with tailored pharmacological profiles. For instance, incorporating halogen atoms or amine groups could enhance reactivity or binding affinity towards specific biological targets. Such modifications are often guided by structure/activity relationship (SAR) studies, which help elucidate the key features responsible for biological activity.

The role of computational chemistry in studying (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict interactions between this compound and biological targets with high precision. By simulating binding affinities and enzyme kinetics, scientists can identify optimal modifications before conducting expensive wet-lab experiments. This approach not only accelerates drug discovery but also reduces the need for animal testing by providing reliable predictive data.

In conclusion, (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoic acid (CAS No. 2227864- 20 0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a propanoic acid backbone with a stereogenic center, a hydroxy group, and a 1-methyl- 1 H-indolyl moiety—position it as a versatile scaffold for drug development. Ongoing research into its biological activities and synthetic modifications continues to uncover new possibilities for therapeutic applications across various medical conditions.